Cas no 1533519-84-4 (4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione)

• Product Name: 4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione
• CAS No: 1533519-84-4
• MF: C₁₅H₁₃N₃S
• MW: 267.348821401596
• MDL: MFCD28404707
• CID: 2084458
• Update Time: 2025-11-02

4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione Chemical and Physical Properties

Names and Identifiers

• 4-(4-cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione
• 4-(4-Cyclopropylnaphthalen-1-yl)-4H-1,2,4-triazole-3-thiol
• lesinurad int.4-(4-cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione
• AK200810
• BCP11529
• 4-(4-cyclopropylnaphthalen-1-yl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
• 4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione

• MDL： MFCD28404707
• Inchi： 1S/C15H13N3S/c19-15-17-16-9-18(15)14-8-7-11(10-5-6-10)12-3-1-2-4-13(12)14/h1-4,7-10H,5-6H2,(H,17,19)
• InChI Key： UFYFJMMSOUURSF-UHFFFAOYSA-N
• SMILES： S=C1NN=CN1C1=CC=C(C2C=CC=CC=21)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 404
• Topological Polar Surface Area: 59.7

Experimental Properties

• Boiling Point: 435.2±38.0°C at 760 mmHg

4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione

4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione (CAS No. 1533519-84-4): A Comprehensive Overview

4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione (CAS No. 1533519-84-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule combines a naphthalene core with a 1,2,4-triazole-5(4H)-thione moiety, making it a valuable scaffold for various applications. Researchers are particularly interested in its potential as a bioactive compound due to the known pharmacological properties of similar triazole derivatives.

The molecular structure of 4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione features a unique combination of aromatic systems and heterocyclic components. The cyclopropylnaphthalene group contributes to the compound's lipophilicity, while the 1,2,4-triazole-5-thione unit provides potential hydrogen bonding sites. This structural complexity makes it an interesting subject for drug discovery and materials chemistry studies, particularly in the development of novel small molecule therapeutics.

Recent scientific literature highlights the growing importance of triazole-containing compounds in medicinal chemistry. The 4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione structure is being investigated for potential applications in enzyme inhibition and receptor modulation. Its structural similarity to known bioactive molecules suggests possible utility in addressing current challenges in infectious diseases and chronic conditions, aligning with global health priorities.

In materials science, the compound's aromatic system and heterocyclic thione functionality make it a candidate for developing advanced organic electronic materials. Researchers are exploring its potential in organic semiconductors and photovoltaic applications, particularly given the current focus on sustainable energy solutions. The naphthalene-triazole combination may offer interesting electronic properties for next-generation optoelectronic devices.

The synthesis of 4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity. Analytical characterization using NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms the structure of this compound. These characterization methods are crucial for researchers investigating its structure-activity relationships in various applications.

From a commercial perspective, CAS 1533519-84-4 represents an important building block in pharmaceutical research and specialty chemicals. The compound's availability from chemical suppliers supports ongoing investigations into its potential uses. Market analysis suggests growing demand for such heterocyclic compounds in both academic and industrial research settings, particularly in the context of drug discovery pipelines and material innovation.

Safety considerations for handling 4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione follow standard laboratory protocols for organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment and ventilation are recommended during experimental work. Researchers should consult the latest safety data sheets for specific handling instructions.

The future research directions for 4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione may include detailed biological activity screening and structure optimization studies. With increasing interest in targeted therapies and precision medicine, compounds with this structural motif may play important roles in developing new treatment options. Additionally, its potential in functional materials continues to be an active area of investigation in materials science.

For researchers interested in triazole derivatives or naphthalene-containing compounds, 4-(4-Cyclopropylnaphthalen-1-yl)-1H-1,2,4-triazole-5(4H)-thione offers a versatile platform for further exploration. Its combination of aromatic and heterocyclic elements provides multiple opportunities for chemical modification and property optimization, making it a valuable compound in contemporary chemical research.